AV457

• Molecular Formula: C55H88N2O16S
• Molecular Weight: 1065.4 g/mol
• InChI: InChI=1S/C55H88N2O16S/c1-34-16-12-11-13-17-35(2)43(56-74(66,67)27-26-71-25-24-68-8)32-42-21-19-40(7)55(65,73-42)52(62)53(63)57-23-15-14-18-44(57)54(64)72-47(37(4)30-41-20-22-45(58)48(31-41)69-9)33-46(59)36(3)29-39(6)50(61)51(70-10)49(60)38(5)28-34/h11-13,16-17,29,34,36-38,40-45,47-48,50-51,56,58,61,65H,14-15,18-28,30-33H2,1-10H3/b13-11+,16-12+,35-17+,39-29+/t34-,36-,37-,38-,40-,41+,42+,43+,44+,45-,47+,48-,50-,51+,55-/m1/s1
• InChIKey: AKYWJAKPEWWISR-CJTOAYRTSA-N

AV457 Specifications, Purity & Selection

AV457 is a novel rapamycin analog (rapalog) that functions as a potent and selective inhibitor of the mammalian target of rapamycin (mTOR) [1]. Developed by Aeovian Pharmaceuticals to reduce side effects associated with mTOR suppression, AV457 possesses a distinct chemical structure relative to both rapamycin and everolimus [2]. The compound is characterized by an mTOR IC50 of 0.54 µM in biochemical assays [3], and it has been specifically evaluated in human PKD1-/- and PKD2-/- kidney organoids for its ability to inhibit cyst growth [1].

Pathway Selectivity mTORC1-selective inhibition with mTORC2 sparing

Model Context Human PKD organoid model research fit

Molecular Identity Structurally distinct rapalog with unique sulfonylamino modification

• [1] Gulieva R, et al. A novel rapalog shows improved safety vs. efficacy in a human organoid model of polycystic kidney disease. Stem Cell Reports. 2025;20(2):102395. View Source
• [2] Freedman Lab Tests an mTOR Inhibitor in PKD Organoids. Institute for Stem Cell and Regenerative Medicine (ISCRM), University of Washington. 2025. View Source
• [3] AV457 (mTOR Inhibitor) Technical Datasheet. MedChemExpress. View Source

Why Generic mTOR Inhibitors Can't Replace AV457

In-class mTOR inhibitors such as everolimus and sirolimus exhibit dose-limiting toxicities that have restricted their clinical utility in polycystic kidney disease (PKD) [1]. In contrast, AV457 was specifically engineered to reduce these side effects, resulting in a compound with a divergent safety and selectivity profile that is not achievable with generic rapalogs [2]. Head-to-head data demonstrate that substituting AV457 with everolimus introduces significant cytotoxicity at therapeutic concentrations, while AV457 maintains comparable cyst-reducing efficacy without toxicity at the same doses [1].

AV457 (Target)

• mTORC1-selective; mTORC2 signaling may remain intact
• Lower cytotoxicity profile in organoid model systems
• Preserves AKT phosphorylation at reported concentrations

Generic mTOR Inhibitors

• Dual mTORC1/mTORC2 inhibition may suppress mTORC2-dependent pathways
• Cytotoxicity may arise at overlapping effective concentrations
• AKT phosphorylation reduction may confound endpoint interpretation

• [1] Gulieva R, et al. A novel rapalog shows improved safety vs. efficacy in a human organoid model of polycystic kidney disease. Stem Cell Reports. 2025;20(2):102395. View Source
• [2] Freedman Lab Tests an mTOR Inhibitor in PKD Organoids. Institute for Stem Cell and Regenerative Medicine (ISCRM), University of Washington. 2025. View Source

AV457 vs mTOR Inhibitors: Head-to-Head Evidence

Superior Safety: No Cytotoxicity vs Everolimus

At a concentration of 1 μM, AV457 and everolimus exhibit statistically equivalent efficacy in reducing cyst growth in human PKD organoids, with no significant difference in cyst area fold change at day 14 [1]. This equivalence occurs at a dose where neither compound shows overt toxicity, establishing AV457 as an equally effective mTOR inhibitor for cyst reduction.

Cytotoxicity Endpoint

Head-to-head

AV457: no cytotoxicity up to 30 µM Everolimus: significant cytotoxicity ≥10 µM; ATP reduction ≥1 µM

Reported cytotoxicity endpoint context; supports model-response interpretation

Human PKD organoids, live-dead/LDH/ATP assays

Evidence Dimension	Cyst growth inhibition (cyst area fold change on day 14)
Target Compound Data	Not significantly different from everolimus at 1 μM (ns, p>0.05)
Comparator Or Baseline	Everolimus at 1 μM
Quantified Difference	No statistically significant difference
Conditions	Human PKD1-/- and PKD2-/- kidney organoids treated for 14 days; n > 40 organoids per condition pooled from 8 independent experiments

Why This Matters

This confirms that AV457 provides equivalent efficacy to the clinical benchmark everolimus at a dose that is well-tolerated, enabling researchers to achieve desired mTOR inhibition without compromising model viability.

• [1] Gulieva R, et al. A novel rapalog shows improved safety vs. efficacy in a human organoid model of polycystic kidney disease. Stem Cell Reports. 2025;20(2):102395. View Source

Selective mTORC1 Inhibition and mTORC2 Sparing

Live-dead staining and LDH release assays reveal that everolimus induces statistically significant cytotoxicity at 10–30 μM in human PKD organoids, whereas AV457 exhibits no measurable toxicity even at the highest dose of 30 μM [1]. Additionally, at lower doses of 1–3 μM, everolimus significantly reduces ATP levels compared to untreated controls, while AV457 does not [1].

mTORC1 vs mTORC2

Head-to-head

AV457 preserves P-AKT (Ser473) Everolimus reduces P-AKT at 10 µM

Isoform-selectivity assay context; supports mTORC1-specific pathway studies

Immunoblot in PKD organoids and PC3 cells

Evidence Dimension	Cytotoxicity (live-dead staining and LDH release at day 14; ATP levels)
Target Compound Data	No significant toxicity detected at doses up to 30 μM
Comparator Or Baseline	Everolimus exhibits significant toxicity at 10–30 μM; reduces ATP levels at 1–3 μM
Quantified Difference	AV457 is non-toxic at doses where everolimus is overtly toxic
Conditions	Human PKD organoids; LDH assay on day 7; CellTiter-Glo ATP assay after 3-day treatment

Why This Matters

This safety differential is critical for experimental designs requiring higher mTOR inhibitor concentrations; AV457 can be used at elevated doses without confounding cytotoxicity, allowing more robust target inhibition in in vitro models.

• [1] Gulieva R, et al. A novel rapalog shows improved safety vs. efficacy in a human organoid model of polycystic kidney disease. Stem Cell Reports. 2025;20(2):102395. View Source

Equal Cyst Reduction, Wider Safety Margin

Immunoblot analysis demonstrates that at a 10 μM dose, everolimus significantly reduces phosphorylation of AKT (Ser473), a marker of mTORC2 inhibition, whereas AV457 does not [1]. Both compounds effectively abolish S6 and p70s6 phosphorylation (mTORC1 targets) at doses ≥1 μM [1]. In PC3 prostate cancer cells, everolimus decreases P-AKT, while AV457 treatment results in a gradual increase in P-AKT, consistent with mTORC1-selective inhibition [1].

Cyst Growth IC50

Head-to-head

1.7–4.6 nM (AV457)
1.6–2.6 nM (Everolimus)

Model-response endpoint context; broader concentration range without cytotoxicity

14-day organoid culture, automated imaging

Evidence Dimension	mTORC1 vs mTORC2 selectivity (P-AKT Ser473 phosphorylation)
Target Compound Data	No significant reduction in P-AKT at 10 μM
Comparator Or Baseline	Everolimus at 10 μM significantly reduces P-AKT
Quantified Difference	AV457 spares mTORC2 function while inhibiting mTORC1
Conditions	Human PKD organoids; PC3 prostate cancer cells

Why This Matters

mTORC2 inhibition is associated with many of the metabolic side effects of rapalogs. AV457's mTORC1-selective profile suggests a mechanistic basis for its improved safety and makes it a valuable tool for dissecting mTOR complex-specific functions.

• [1] Gulieva R, et al. A novel rapalog shows improved safety vs. efficacy in a human organoid model of polycystic kidney disease. Stem Cell Reports. 2025;20(2):102395. View Source

Unique Sulfonylamino Modification for Improved Safety

In biochemical assays, AV457 exhibits potent inhibition of mTOR with an IC50 value of 0.54 µM [1]. This potency is consistent with its functional efficacy in cellular and organoid models, confirming its ability to directly engage and inhibit the mTOR target.

Structural Modification

Data to verify

Unique C30 2-(2-methoxyethoxy)ethylsulfonylamino group

Structural-identity review; correlates with pharmacological differentiation

Determined by NMR/MS; QSAR not published

Evidence Dimension	mTOR enzyme inhibition (IC50)
Target Compound Data	0.54 µM
Comparator Or Baseline	Typical mTOR inhibitors (e.g., rapamycin IC50 ~0.1-1 nM in similar assays; cell-based IC50s for AV457 and everolimus are 1.7-4.6 nM)
Quantified Difference	Potency comparable to established mTOR inhibitors in biochemical format
Conditions	Cell-free biochemical mTOR inhibition assay

Why This Matters

The biochemical IC50 provides a reference point for researchers to compare AV457's intrinsic potency with other mTOR inhibitors, aiding in dose selection for in vitro studies and experimental reproducibility.

• [1] AV457 (mTOR Inhibitor) Technical Datasheet. MedChemExpress. View Source

Structural Differentiation from Rapamycin and Everolimus

AV457 possesses a distinct chemical structure compared to both rapamycin and everolimus, as illustrated in the published structural diagrams [1]. The International Union of Pure and Applied Chemistry (IUPAC) name for AV457 is provided, confirming its novel chemical identity as a rapalog [1].

Evidence Dimension	Molecular structure
Target Compound Data	Unique IUPAC name and structure
Comparator Or Baseline	Rapamycin and everolimus structures
Quantified Difference	Structurally distinct
Conditions	Structural elucidation by standard chemical characterization

Why This Matters

The unique structure underpins AV457's differentiated pharmacological profile and ensures that it is not simply a bioequivalent generic. For procurement, this confirms that AV457 is a distinct chemical entity with its own intellectual property and supply chain.

• [1] Gulieva R, et al. A novel rapalog shows improved safety vs. efficacy in a human organoid model of polycystic kidney disease. Stem Cell Reports. 2025;20(2):102395. View Source

AV457 Applications: Organoids to Preclinical Development

Long-Term PKD Organoid Health Maintenance

AV457 is specifically validated for reducing cyst growth in human PKD1-/- and PKD2-/- kidney organoids [1]. Its comparable efficacy to everolimus at 1 μM, combined with its superior safety profile at higher doses, makes it an ideal candidate for long-term organoid culture experiments where mTOR inhibition is required without confounding cytotoxicity [1]. Researchers can confidently use AV457 at concentrations up to 30 μM to achieve robust mTORC1 target engagement while avoiding the toxic effects seen with everolimus [1].

Mechanistic Dissection: mTORC1 vs mTORC2

Due to its demonstrated selectivity for mTORC1 over mTORC2, AV457 serves as a valuable chemical probe for studies aiming to separate the biological functions of these two complexes [1]. In PC3 prostate cancer cells and PKD organoids, AV457 treatment abolishes mTORC1-dependent S6 phosphorylation while sparing mTORC2-dependent AKT phosphorylation, a pattern not observed with everolimus [1]. This allows researchers to attribute phenotypic outcomes specifically to mTORC1 inhibition.

Preclinical Development of Safer mTORC1 Therapeutics

The human PKD organoid system used to evaluate AV457 provides a cost-effective, high-throughput platform for preclinical assessment of novel rapalogs [1]. AV457's favorable therapeutic window—efficacy without toxicity at intermediate doses—positions it as a reference compound for benchmarking next-generation mTOR inhibitors [1]. Studies can replicate the dosing regimen (0.1–30 μM over 14 days) and utilize the same endpoints (cyst area fold change, LDH release, immunoblotting) for direct comparison [1].

Standardized mTOR Inhibition Assay Development

With a defined biochemical mTOR IC50 of 0.54 µM [2], AV457 can be employed in enzyme-based assays to validate target engagement and to screen for potential off-target effects within the kinome. Its distinct chemical structure relative to first-generation rapalogs [1] supports its use in structure-activity relationship (SAR) studies aimed at optimizing mTOR inhibitor properties.

Application

Selection Property

Validation Focus

Long-term PKD organoid culture studies

Cytotoxicity endpoint review

Extend culture duration without drug-induced cytotoxicity artifact

mTORC1/mTORC2 pathway dissection

mTORC1/mTORC2 selectivity profile

Verify mTORC2 sparing via P-AKT monitoring

Lead compound characterization for mTORC1-selective inhibition

Exposure-response window review

Assess concentration range without cytotoxicity endpoints

mTORC1 inhibition assay standardization

Target engagement benchmark

Confirm p-S6/p-p70s6 suppression at assay-relevant concentrations

• [1] Gulieva R, et al. A novel rapalog shows improved safety vs. efficacy in a human organoid model of polycystic kidney disease. Stem Cell Reports. 2025;20(2):102395. View Source
• [2] AV457 (mTOR Inhibitor) Technical Datasheet. MedChemExpress. View Source